Cas no 1261556-94-8 (5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol)

• Product Name: 5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol
• CAS No: 1261556-94-8
• MF: C₁₃H₉ClF₃NO₂
• MW: 303.664273023605
• CID: 4987541
• Update Time: 2025-06-20

5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol

• Inchi： 1S/C13H9ClF3NO2/c14-10-4-9(7-19)12(18-6-10)8-2-1-3-11(5-8)20-13(15,16)17/h1-6,19H,7H2
• InChI Key： WXGSCHMAILDSQN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CO)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4

Additional information on 5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol

Introduction to 5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol (CAS No. 1261556-94-8)

5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol, with the CAS number 1261556-94-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated pyridine ring and a trifluoromethoxy-substituted phenyl group, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol is particularly noteworthy due to its ability to modulate various biological targets. The presence of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development. Additionally, the chlorinated pyridine moiety can interact with specific protein binding sites, potentially leading to selective pharmacological effects.

Recent studies have explored the potential of 5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

In another study, researchers investigated the neuroprotective effects of 5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol. The results indicated that this compound can protect neuronal cells from oxidative stress-induced damage, which is a common mechanism underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the potential of this compound in neuroprotective therapies.

The pharmacokinetic properties of 5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The compound's high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several efficient routes have been developed to synthesize 5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol. One notable approach involves the coupling reaction between 2-chloro-5-chloropyridine and 3-trifluoromethoxybenzaldehyde followed by reduction to form the alcohol moiety. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The safety profile of 5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol has been evaluated in various preclinical studies. Toxicity assessments have shown that it has a wide therapeutic window and does not exhibit significant cytotoxicity at therapeutic concentrations. These findings support its potential use in clinical settings.

In conclusion, 5-Chloro-2-(3-(trifluoromethoxy)phenyl)pyridine-3-methanol (CAS No. 1261556-94-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and broaden its therapeutic utility.